3-(2-ethoxyacetamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-ethoxyacetyl)amino]-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H17FN2O4/c1-2-25-11-16(23)22-17-12-7-3-6-10-15(12)26-18(17)19(24)21-14-9-5-4-8-13(14)20/h3-10H,2,11H2,1H3,(H,21,24)(H,22,23)
• InChI Key: IQWBKUZJZIAKDO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C19H17FN2O4
• Molecular Weight: 356.3 g/mol

Description

3-(2-ethoxyacetamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide, also known as EFBC, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. EFBC belongs to the class of benzofuran derivatives and has been studied for its ability to modulate the activity of certain enzymes and receptors in the body.

Mechanism of Action

3-(2-ethoxyacetamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide exerts its effects by modulating the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs), which are involved in the growth and proliferation of cancer cells. This compound has also been shown to modulate the activity of certain receptors, such as the dopamine D2 receptor, which is involved in the regulation of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In cancer research, this compound has been shown to inhibit the activity of certain enzymes, such as MMPs, which are involved in the growth and proliferation of cancer cells. In neurology, this compound has been shown to modulate the activity of certain receptors, such as the dopamine D2 receptor, which is involved in the regulation of neurotransmitters. In immunology, this compound has been shown to modulate the activity of certain immune cells, such as T cells and B cells.

Advantages and Limitations for Lab Experiments

3-(2-ethoxyacetamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide has several advantages for lab experiments, including its ability to modulate the activity of certain enzymes and receptors in the body. This compound also has the potential to be used as an immunomodulatory agent. However, this compound has several limitations for lab experiments, including its complex synthesis method and its potential toxicity.

Future Directions

There are several future directions for research on 3-(2-ethoxyacetamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide. One potential direction is to explore its potential therapeutic applications in cancer research, specifically in the treatment of breast cancer. Another potential direction is to investigate its potential use as an immunomodulatory agent in the treatment of autoimmune diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

3-(2-ethoxyacetamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis of this compound involves the reaction of 2-fluorobenzoic acid with ethyl chloroacetate to form ethyl 2-fluorobenzoate. The resulting product is then reacted with 2-aminophenol to form 2-(2-fluorophenyl)benzofuran. The final step involves the reaction of the intermediate product with ethoxyacetyl chloride to form this compound.

Scientific Research Applications

3-(2-ethoxyacetamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer research, neurology, and immunology. In cancer research, this compound has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In neurology, this compound has been studied for its ability to modulate the activity of certain receptors that are involved in the regulation of neurotransmitters. In immunology, this compound has been studied for its potential use as an immunomodulatory agent.